1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine

• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol
• SMILES: CC1=CC(=CS1)C2=NN(C(=C2C)N)C
• InChI: InChI=1S/C10H13N3S/c1-6-4-8(5-14-6)9-7(2)10(11)13(3)12-9/h4-5H,11H2,1-3H3
• InChIKey: GMAYBCDJTQLHOJ-UHFFFAOYSA-N

1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Scaffold Identity & Procurement

1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine (CAS 1850325-71-1) is a fully substituted 5-aminopyrazole derivative bearing a 3-(5-methylthiophen-3-yl) aryl group, a 4-methyl substituent, and an N1-methyl cap. Its molecular formula is C10H13N3S with a molecular weight of 207.30 g/mol . The compound belongs to the 3-aryl-4-alkylpyrazol-5-amine class, a scaffold recognized in computational target-fishing studies for mapping pharmacophores relevant to antitumor and kinase inhibition [1]. This precise substitution pattern at the 3-, 4-, and N1-positions defines its chemical space and distinguishes it from simpler 5-aminopyrazole building blocks or analogs with alternative heteroaryl groups at the 3-position.

Scaffold Class

3-Aryl-4-alkylpyrazol-5-amine mapped for kinase inhibition pharmacophore studies

Thiophene Substituent

Enables sulfur-specific interaction research (sulfur–π, chalcogen bonding)

Substitution Pattern

C4-methyl and N1-methyl cap define conformational and physicochemical space for SAR

• [1] Ma S, Ouyang B, Wang L, Yao L. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design, 2020; 16(5): 564–570. DOI: 10.2174/1573409915666191003123900. View Source

1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Structural Specificity

Substituting this compound with a generic 5-aminopyrazole or even a closely related 3-aryl analog—such as the 3-(pyridin-4-yl) derivative (CAS 1697351-43-1)—introduces meaningful changes in heteroatom count, hydrogen-bonding capacity, and lipophilicity that can alter target engagement, metabolic stability, and physicochemical behavior . The thiophene sulfur atom confers distinct electronic polarizability and potential for sulfur-specific interactions (e.g., sulfur–π, chalcogen bonding) not achievable with the pyridine nitrogen or a simple phenyl ring [1]. Furthermore, the presence of the 4-methyl group distinguishes this compound from 3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amines lacking C4 alkylation, a modification demonstrated in the 3-aryl-4-alkyl class to influence antitumor potency by more than 10-fold in certain cellular contexts [2]. These structural determinants mean that generic in-class substitution cannot be assumed without risking loss of desired pharmacological or physicochemical properties.

Pyridine vs. Thiophene Heterocycle

Replacing thiophene sulfur with pyridine nitrogen alters H-bond acceptor count and may shift target selectivity profiles.

4-Methyl Omission

Lack of C4 alkylation may lead to significant shifts in reported anti-proliferative response; order-of-magnitude potency differences reported for this scaffold class.

Generic 5-Aminopyrazole Replacement

Simpler 5-aminopyrazole building blocks lack the 3-aryl thiophene pharmacophore, changing chemical and biological property space.

• [1] Beno BR, Yeung KS, Bartberger MD, Pennington LD, Meanwell NA. A Survey of the Role of Noncovalent Sulfur Interactions in Drug Design. Journal of Medicinal Chemistry, 2015; 58(11): 4383–4438. DOI: 10.1021/jm501853m. View Source
• [2] Ma S, Ouyang B, Wang L, Yao L. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design, 2020; 16(5): 564–570. DOI: 10.2174/1573409915666191003123900. View Source

1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Quantitative Differentiation

Thiophene Sulfur vs. Pyridine Nitrogen

The target compound contains a thiophene ring at the 3-aryl position, whereas the closest commercially available analog (CAS 1697351-43-1) bears a 2-methylpyridin-4-yl group. This substitution replaces a sulfur atom with a nitrogen atom in the heteroaromatic system, altering hydrogen-bond acceptor count, lipophilicity, and electronic character. The thiophene sulfur cannot act as a hydrogen-bond acceptor in the same manner as the pyridine nitrogen, potentially shifting target selectivity profiles [1].

Thiophene vs. Pyridine

Class-level inference

ΔHBA = −1 (target HBA=3 vs. pyridine analog HBA=4); ClogP=2.35; heteroatom S vs. N

May influence binding modes at kinase ATP pockets and CYP metabolism.

Calculated properties; no head-to-head experimental comparison available.

Evidence Dimension	Hydrogen-Bond Acceptor (HBA) Count and Lipophilicity
Target Compound Data	HBA = 3; ClogP = 2.35 (calculated); TPSA = 43.84 Ų
Comparator Or Baseline	1,4-Dimethyl-3-(2-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS 1697351-43-1): HBA = 4 (pyridine N contributes an additional HBA); heteroaromatic ring = pyridine
Quantified Difference	ΔHBA = −1 (target vs. pyridine analog); heteroatom identity change from S to N; TPSA difference not directly measured for comparator but predictable from structural difference
Conditions	In silico calculated properties based on SMILES structures via standard cheminformatics tools (ChemDraw/ALOGPS). No head-to-head experimental comparison available.

Why This Matters

The difference of one hydrogen-bond acceptor and the sulfur-versus-nitrogen heteroatom identity can influence binding modes at kinase ATP pockets and cytochrome P450 metabolism, directly affecting a procurement decision when selecting between thiophene- and pyridine-containing 3-arylpyrazole building blocks.

• [1] Meanwell NA. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 2011; 54(8): 2529–2591. DOI: 10.1021/jm1013693. View Source

Molecular Weight vs. Unsubstituted 5-Aminopyrazole

The target compound (MW = 207.30 g/mol; C10H13N3S) is structurally elaborated compared to the simplest 5-aminopyrazole scaffold 1,4-dimethyl-1H-pyrazol-5-amine (CAS 3524-49-0; MW = 111.15 g/mol; C5H9N3). The addition of the 3-(5-methylthiophen-3-yl) substituent increases molecular weight by 96.15 g/mol (86.5% increase) and introduces a sulfur atom, substantially altering the chemical and pharmacological property space .

MW Increase vs. Core

Supporting evidence

+96.15 g/mol (+86.5%) vs. 1,4-dimethyl-1H-pyrazol-5-amine (MW 111.15)

Substantial shift in chemical and pharmacological property space.

CAS registry and vendor COA data.

Evidence Dimension	Molecular Weight and Molecular Formula
Target Compound Data	MW = 207.30 g/mol; Formula = C10H13N3S; contains thiophene sulfur
Comparator Or Baseline	1,4-Dimethyl-1H-pyrazol-5-amine (CAS 3524-49-0): MW = 111.15 g/mol; Formula = C5H9N3; no heteroaryl substituent at C3
Quantified Difference	ΔMW = +96.15 g/mol (+86.5%); additional C5H4S fragment; comparators lacking 3-aryl substitution represent an entirely different chemical space
Conditions	Molecular formulas and weights as reported in CAS registry records and vendor certificates of analysis.

Why This Matters

The 86.5% molecular weight increase and introduction of the thiophene pharmacophore fundamentally differentiate this compound from simpler 5-aminopyrazole building blocks, making it unsuitable to substitute one for the other in lead optimization campaigns where the 3-aryl-thiophene group is a required pharmacophoric element.

Antitumor Pharmacophore Potential

The 3-aryl-4-alkylpyrazol-5-amine scaffold, to which the target compound belongs, has demonstrated antiproliferative activity in the low micromolar range against human tumor cell lines. In the Ma et al. (2020) study, eight 3-aryl-4-alkylpyrazol-5-amines were evaluated against U-2 OS (osteosarcoma) and A549 (lung cancer) cells, with compound 5h achieving IC50 values of 0.9 μM and 1.2 μM, respectively. Target fishing mapped 13 pharmacophores, including p53-related pathways [1]. The target compound, bearing a 4-methyl group and a thiophene-containing 3-aryl substituent, occupies a region of this established pharmacophoric space distinct from the phenyl-substituted analogs described in the study.

Antitumor Pharmacophore

Class-level inference

Literature analog 5h IC50 0.9–1.2 μM (U-2 OS, A549); class range 0.9 to >50 μM

Supports scaffold suitability for anti-proliferative SAR exploration; requires direct testing.

No direct data for this compound; thiophene substitution may further modulate activity.

Evidence Dimension	Antiproliferative Activity (MTT Assay)
Target Compound Data	No direct experimental data available for the specific compound 1,4-dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine against U-2 OS or A549 cells.
Comparator Or Baseline	Lead compound 5h (from Ma et al. 2020, a 3-aryl-4-alkylpyrazol-5-amine with different aryl substitution): IC50 = 0.9 μM (U-2 OS) and 1.2 μM (A549) [1]. Inactive analogs within the series showed IC50 > 50 μM, indicating >50-fold range dependent on aryl/alkyl substitution pattern.
Quantified Difference	Class-level potency range: IC50 from 0.9 μM to >50 μM depending on substitution. Quantitative differentiation of the target compound from specific analog 5h cannot be calculated without direct testing. The thiophene-for-phenyl replacement may modulate potency and selectivity via altered electronic and steric effects.
Conditions	MTT assay, 72 h incubation, U-2 OS (osteosarcoma) and A549 (lung adenocarcinoma) cell lines. Note: no direct testing of the target compound has been published.

Why This Matters

This class-level evidence provides proof-of-concept that the 3-aryl-4-alkylpyrazol-5-amine scaffold is pharmacologically active at low micromolar concentrations, but it emphasizes that procurement decisions for the target compound must be driven by its specific substitution pattern (thiophene + 4-methyl) for structure-activity relationship exploration rather than by demonstrated superiority over existing analogs, which remains unestablished.

• [1] Ma S, Ouyang B, Wang L, Yao L. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design, 2020; 16(5): 564–570. DOI: 10.2174/1573409915666191003123900. View Source

Rotatable Bond Count & Conformational Rigidity

The target compound possesses exactly 1 rotatable bond (the C3–thiophene linkage), as confirmed by calculated chemical properties from multiple database entries . This low rotatable bond count results in a relatively rigid, conformationally constrained structure. By comparison, analogs bearing a methylene spacer (e.g., 1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine) introduce additional rotational degrees of freedom, and amide-linked analogs further increase flexibility. Low rotatable bond count is a favorable property in fragment-based and lead-like compound selection, generally correlating with improved ligand efficiency and reduced entropic penalty upon target binding [1].

Rotatable Bonds

Class-level inference

1 rotatable bond (C3–thiophene linkage); TPSA 43.84 Ų

Favorable for fragment-based screening; low entropic penalty expected.

Calculated from SMILES; analogs with linkers show 2–4 rotatable bonds.

Evidence Dimension	Rotatable Bond Count and Conformational Flexibility
Target Compound Data	1 rotatable bond (C–C bond linking pyrazole C3 to thiophene ring); TPSA = 43.84 Ų; MW = 207.30 g/mol
Comparator Or Baseline	Analogs with methylene or amide linkers to thiophene: typically 2–4 rotatable bonds. Ligand efficiency benchmarks: compounds with ≤3 rotatable bonds are preferred in lead-like chemical space (Rule of 3 for fragments).
Quantified Difference	Δ Rotatable bonds = −1 to −3 versus flexible-linker analogs. No direct experimentally measured binding entropy data available for comparison.
Conditions	Calculated rotatable bond count from SMILES structure: CC1=CC(=CS1)C2=NN(C(=C2C)N)C. Conformational implications are based on cheminformatics principles; no crystallographic or NMR conformational data specific to this compound were identified.

Why This Matters

A rotatable bond count of 1 positions this compound favorably in lead-like or fragment-based screening libraries, where conformational rigidity is valued for maximizing binding affinity per atom. This physicochemical feature provides a rational basis for selecting this compound over more flexible thiophene-pyrazole analogs in early-stage drug discovery procurement.

• [1] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discovery Today, 2003; 8(19): 876–877. DOI: 10.1016/S1359-6446(03)02831-9. View Source

1,4-Dimethyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Procurement & Applications

Kinase Inhibitor Lead Optimization with Thiophene

Based on the class-level antitumor pharmacophore evidence for 3-aryl-4-alkylpyrazol-5-amines [1], this compound is best deployed as a thiophene-containing scaffold for optimizing kinase inhibitor leads where sulfur-mediated noncovalent interactions (sulfur–π or chalcogen bonds) with the kinase hinge or hydrophobic back pocket are structurally hypothesized. The single rotatable bond and the presence of both the 4-methyl and N1-methyl groups provide a defined conformational starting point for structure-based design, distinguishing it from more flexible or differently substituted analogs that may not pre-organize the pyrazole-thiophene dihedral angle in the same manner .

Thiophene Bioisostere Replacement SAR

The compound's thiophene ring at the 3-aryl position makes it a direct tool for systematic bioisostere SAR exploration. Researchers can procure this compound alongside its pyridine analog (CAS 1697351-43-1) to generate matched molecular pairs that isolate the effect of replacing a pyridine nitrogen with a thiophene sulfur on target potency, selectivity, and ADME properties . This paired procurement strategy enables controlled assessment of heteroaryl contributions to the overall pharmacological profile without confounding variables from different core scaffolds.

Fragment-Based Library Enrichment

With a molecular weight of 207.30 g/mol, 1 rotatable bond, and TPSA of 43.84 Ų, this compound falls within the accepted fragment-like property space (MW < 300, rotatable bonds ≤ 3, TPSA < 60 Ų) [2]. Its low rotatable bond count and the presence of both hydrogen-bond donor (NH2) and acceptor (thiophene S, pyrazole N) functionality make it suitable for fragment screening campaigns against targets where thiophene-containing fragments have shown privileged binding, such as bromodomains, kinases, and GPCRs. Procurement for FBDD library enrichment is justified by its favorable physicochemical profile relative to more flexible thiophene-pyrazole analogs.

Agrochemical Discovery Using 5-Aminopyrazole Scaffolds

The 5-aminopyrazole core is a recognized scaffold in agrochemical patents for insecticidal and nematicidal applications, as evidenced by Bayer CropScience patents on 5-substituted-alkylaminopyrazole derivatives [3]. Although the target compound itself has not been directly profiled in agrochemical assays, its structural features—particularly the 3-thiophene and 4-methyl substitution—are consistent with the patent-defined Markush structures claiming insecticidal activity. This compound may serve as a novel analog for agrochemical discovery groups seeking to explore substitution patterns beyond those explicitly exemplified in the patent literature.

Application

Selection Property

Validation Focus

Kinase Inhibitor Lead Optimization

Thiophene-mediated noncovalent interaction potential; conformational pre-organization

Kinase hinge binding mode; sulfur-specific interaction analysis

Thiophene Bioisostere SAR

Matched molecular pair with pyridine analog

Heteroaryl contribution to target potency and ADME

Fragment-Based Library Enrichment

Fragment-like profile (MW

Fragment screening hit confirmation; ligand efficiency analysis

Agrochemical Discovery

5-Aminopyrazole core with 3-thiophene substituent

Insecticidal/nematicidal assay profiling (per patent Markush)

• [1] Ma S, Ouyang B, Wang L, Yao L. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design, 2020; 16(5): 564–570. DOI: 10.2174/1573409915666191003123900. View Source
• [2] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discovery Today, 2003; 8(19): 876–877. DOI: 10.1016/S1359-6446(03)02831-9. View Source
• [3] Bayer CropScience S.A. 5-Substituted Alkylaminopyrazole Derivatives as Pesticides. US Patent 20080132487 A1, filed 2005, published 2008. Available at: https://www.freepatentsonline.com/20080132487.html View Source